Cas no 1245556-10-8 (5-(chloromethyl)-1,2-dimethyl-4-nitro-1H-Imidazole)
1245556-10-8 structure
Product Name:5-(chloromethyl)-1,2-dimethyl-4-nitro-1H-Imidazole
CAS No:1245556-10-8
MF:C6H8ClN3O2
MW:189.599619865417
CID:1102965
PubChem ID:68035260
Update Time:2025-04-20
5-(chloromethyl)-1,2-dimethyl-4-nitro-1H-Imidazole Chemical and Physical Properties
Names and Identifiers
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- 5-(chloromethyl)-1,2-dimethyl-4-nitro-1H-Imidazole
- DB-196107
- SCHEMBL10102711
- 1245556-10-8
-
- Inchi: 1S/C6H8ClN3O2/c1-4-8-6(10(11)12)5(3-7)9(4)2/h3H2,1-2H3
- InChI Key: UIHCVDQRXQWPOK-UHFFFAOYSA-N
- SMILES: ClCC1=C([N+](=O)[O-])N=C(C)N1C
Computed Properties
- Exact Mass: 189.0305042g/mol
- Monoisotopic Mass: 189.0305042g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 63.6Ų
5-(chloromethyl)-1,2-dimethyl-4-nitro-1H-Imidazole Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
1245556-10-8 (5-(chloromethyl)-1,2-dimethyl-4-nitro-1H-Imidazole) Related Products
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